Cas no 941254-70-2 (1-(4-chlorophenyl)-N-cyclopentyl-5-propyl-1H-1,2,3-triazole-4-carboxamide)

1-(4-chlorophenyl)-N-cyclopentyl-5-propyl-1H-1,2,3-triazole-4-carboxamide structure
941254-70-2 structure
Product Name:1-(4-chlorophenyl)-N-cyclopentyl-5-propyl-1H-1,2,3-triazole-4-carboxamide
CAS No:941254-70-2
MF:C17H21ClN4O
MW:332.827842473984
CID:5429576
PubChem ID:16652019
Update Time:2023-08-26

1-(4-chlorophenyl)-N-cyclopentyl-5-propyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(4-chlorophenyl)-N-cyclopentyl-5-propyl-1H-1,2,3-triazole-4-carboxamide
    • AKOS002325152
    • 941254-70-2
    • VU0612965-1
    • F3375-1210
    • 1-(4-chlorophenyl)-N-cyclopentyl-5-propyltriazole-4-carboxamide
    • STL017850
    • Inchi: 1S/C17H21ClN4O/c1-2-5-15-16(17(23)19-13-6-3-4-7-13)20-21-22(15)14-10-8-12(18)9-11-14/h8-11,13H,2-7H2,1H3,(H,19,23)
    • InChI Key: CYTGEUUXPCYIPP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C(CCC)=C(C(NC2CCCC2)=O)N=N1

Computed Properties

  • Exact Mass: 332.1403890g/mol
  • Monoisotopic Mass: 332.1403890g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 59.8Ų

1-(4-chlorophenyl)-N-cyclopentyl-5-propyl-1H-1,2,3-triazole-4-carboxamide Pricemore >>

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